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Compound of Interest

Compound Name: PF-06726304 acetate

Cat. No.: B1485434

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of
PF-06726304 acetate in Dimethyl Sulfoxide (DMSO). PF-06726304 is a potent and selective
S-adenosylmethionine (SAM)-competitive inhibitor of the Enhancer of zeste homolog 2 (EZH2)
methyltransferase. Accurate preparation of stock solutions is critical for ensuring reproducible
results in downstream biological assays. This note includes chemical properties, a step-by-step
protocol for solubilization, storage recommendations, and a summary of the compound's
mechanism of action.

Mechanism of Action

PF-06726304 acetate targets EZH2, the catalytic subunit of the Polycomb Repressive
Complex 2 (PRC2).[1] EZH2 is responsible for the trimethylation of histone H3 on lysine 27
(H3K27me3), a key epigenetic modification that leads to chromatin compaction and
transcriptional repression of target genes, including numerous tumor suppressors.[1][2] In
various cancers, the overexpression or mutation of EZH2 leads to aberrant gene silencing and
promotes cell proliferation.[2][3] PF-06726304 acts as a competitive inhibitor of the SAM
cofactor binding site on EZH2, preventing the methylation of H3K27. This inhibition leads to the
reactivation of tumor suppressor gene expression, resulting in cell cycle arrest and anti-
proliferative effects in cancer cells.[4]
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Caption: Mechanism of EZH2 inhibition by PF-06726304.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1485434?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1485434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The following table summarizes the key chemical and physical properties of PF-06726304

acetate. It is crucial to use the batch-specific molecular weight provided on the Certificate of

Analysis for precise calculations.

Property Value Reference
Molecular Weight 506.38 g/mol

Formula C22H21CI2N303-C2H402

CAS Number 2080306-28-9

Purity >97%

Max Solubility in DMSO

100 mM (50.64 mg/mL)

Storage (Powder)

Store at Room Temperature

Storage (Stock Solution)

-20°C (1 month) or -80°C (1-2

years)

[4]1(5]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a concentrated stock solution of PF-06726304
acetate in DMSO.

3.1 Materials and Equipment

PF-06726304 acetate powder

Anhydrous/Low-moisture Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer
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e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2 Preparation Workflow

1. Weigh 2. Add appropriate
PF-06726304 Acetate volume of DMSO

5. Store at
-20°C or -80°C

3. Vortex thoroughly
until fully dissolved

4. Aliquot into
cryovials

Click to download full resolution via product page

Caption: Workflow for preparing PF-06726304 acetate stock solution.

3.3 Step-by-Step Procedure

o Preparation: Before starting, allow the vial of PF-06726304 acetate powder to equilibrate to
room temperature to prevent moisture condensation.

* Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical
balance.

¢ Solubilization: Add the calculated volume of anhydrous DMSO to the vial containing the
powder. For optimal results, use fresh DMSO, as absorbed moisture can reduce the
compound's solubility.[4]

» Mixing: Cap the vial securely and vortex the solution vigorously until the powder is
completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if
necessary. Visually inspect the solution to ensure no particulates are present.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile cryovials.[5]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 2 years).[5]

3.4 Molarity Calculations

Use the following formula to determine the volume of DMSO needed:
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Volume (L) = Mass (g) / [Desired Concentration (mol/L) x Molecular Weight ( g/mol )]

Example Calculation for a 10 mM Stock Solution with 5 mg of Compound:

Mass = 0.005 g

Desired Concentration = 0.010 mol/L

Molecular Weight = 506.38 g/mol

Volume (L) = 0.005 / (0.010 * 506.38) = 0.000987 L

Volume (uL) = 987 pL

Quick Reference Dilution Table

The table below provides pre-calculated volumes of DMSO required to prepare common stock
concentrations from standard masses of PF-06726304 acetate (MW = 506.38 g/mol ).

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 1.97 mL 9.87 mL 19.75 mL

10 mM 197.5 pL 987.4 uL 1.97 mL

50 mM 39.5 uL 197.5 pL 395.0 L

100 mM 19.7 uL 98.7 pL 197.5 pL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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